Cas no 2487-40-3 (2-Mercapto-1,9-dihydro-6H-purin-6-one)
2-Mercapto-1,9-dihydro-6H-purin-6-one is a purine derivative with significant applications in pharmaceutical and biochemical research. This compound serves as a key intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its thiol group enhances reactivity, enabling selective modifications for targeted drug development. The purine scaffold provides a versatile framework for studying enzyme inhibition and nucleotide interactions. High purity and stability make it suitable for rigorous laboratory use. Researchers value this compound for its role in exploring antiviral, anticancer, and immunomodulatory agents. Proper handling under controlled conditions is recommended due to its reactive thiol functionality.
2487-40-3 structure
Product Name:2-Mercapto-1,9-dihydro-6H-purin-6-one
CAS No:2487-40-3
MF:C5H4N4OS
MW:168.176458358765
MDL:MFCD00031505
CID:43055
PubChem ID:1268185
Update Time:2025-05-28
2-Mercapto-1,9-dihydro-6H-purin-6-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Thioxo-2,3-dihydro-1H-purin-6(7H)-one
- 6-Hydroxy-2-mercaptopurine
- 2-Thioxanthine
- 2-Mercapto-1,9-dihydro-6H-purin-6-one
- 2-Mercapto-9H-purin-6-ol
- 1,2,3,7-tetrahydro-2-thioxo-6H-p
- 2-MERCAPTOHYPOXANTHINE
- 2-Mercaptoxanthine
- 2-THIO-6-OXOPURINE
- 2-THIO-6-OXYPURINE
- 2-thioxanthene
- 2-thio-xanthin
- 2-thioxo-1,2,3,7(9)-tetrahydro-purin-6-one
- 2-Thioxo-1,2,3,7-tetrahydro-purin-6-on
- 2-thioxo-1,2,3,7-tetrahydro-purin-6-one
- 6-hydroxypurine-2-thiol
- Xanthine,2-thio
- 2-Mercapto-6-hydroxypurine
- 2-Sulfanylidene-3,5-dihydropurin-6-one
- Xanthine, 2-thio-
- 6H-Purin-6-one, 1,2,3,7-tetrahydro-2-thioxo-
- 1,2,3,7-Tetrahydro-2-thioxo-6H-purin-6-one
- PL0PPI1U9A
- 2-sulfanylhydropurin-6-one
- XNHFAGRBSMMFKL-UHFFFAOYSA-N
- 6
- Q27286605
- Z1198151179
- NSC-680828
- 2-sulfanylidene-2,3,6,9-tetrahydro-1H-purin-6-one
- NSC36822
- T72157
- AI3-52144
- NSC680828
- 2ON
- UNII-PL0PPI1U9A
- AS-66208
- PD194602
- BB 0259635
- 6H-Purin-6-one, 1,2,3,9-tetrahydro-2-thioxo-
- NCGC00161977-01
- EN300-173305
- 2-Mercapto-9H-purin-6-ol;6-Hydroxy-2-mercaptopurine
- SCHEMBL94917
- NSC 36822
- FT-0621159
- 2-thioxo-3,9-dihydropurin-6-one
- 6H-Purin-6-one,2,3,7-tetrahydro-2-thioxo-
- Hypoxanthine, 2-mercapto-
- AKOS000275395
- 2-Sulfanyl-9H-purin-6-ol
- 2487-40-3
- 2-Sulfanyl-1,9-Dihydro-6h-Purin-6-One
- NSC-36822
- 2-Thiohypoxanthine
- AKOS005457824
- AC-17210
- 2-sulfanylidene-2,3,6,7-tetrahydro-1H-purin-6-one
- DTXSID7062459
- 2-Thioxo-2,3-dihydro-1H-purin-6(9H)-one
- SCHEMBL19690932
- CHEMBL218762
- BCP30961
- MFCD00142991
- AKOS006230668
- AKOS003407172
- 2-sulfanylidene-3,7-dihydropurin-6-one
- GEO-01523
- EINECS 219-636-7
- Xanthine, 2-thio- (VAN)
- CS-0063941
- T0225
- NSC 680828
- NS00021931
- 2-Thioxo-1,2,3,9-tetrahydro-purin-6-one
- ALBB-024524
- 2-thioxo-1,2,3,7-tetrahydro-6H-purin-6-one
- STK520671
- DB-021543
- Xanthine, 2-thio-(VAN)
- 6H-purin-6-one, 1,9-dihydro-2-mercapto-
- DTXCID9037163
- Xanthine, 2-thio-(VAN) (8CI)
-
- MDL： MFCD00031505
- Inchi： 1S/C5H4N4OS/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11)
- InChI Key： XNHFAGRBSMMFKL-UHFFFAOYSA-N
- SMILES： S=C1NC(C2=C(N=CN2)N1)=O
Computed Properties
- Exact Mass: 168.01100
- Monoisotopic Mass: 168.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 15
- XLogP3: -0.1
- Topological Polar Surface Area: 102
Experimental Properties
- Color/Form: powder
- Density: 1.534 (estimate)
- Melting Point: >300°C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.6390 (estimate)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 109.42000
- LogP: 0.30880
- Solubility: Not determined
2-Mercapto-1,9-dihydro-6H-purin-6-one Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26-S37
- RTECS：UP0825000
- Risk Phrases：R36/37/38
- TSCA：Yes
- Storage Condition：4° CStore…,-4℃Store…Better
2-Mercapto-1,9-dihydro-6H-purin-6-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Mercapto-1,9-dihydro-6H-purin-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013598-1g |
6-Hydroxy-2-mercaptopurine |
2487-40-3 | >80.0%(HPLC) | 1g |
￡55.00 | 2022-03-01 | |
| Fluorochem | 013598-5g |
6-Hydroxy-2-mercaptopurine |
2487-40-3 | >80.0%(HPLC) | 5g |
￡229.00 | 2022-03-01 | |
| Alichem | A449040710-5g |
2-Thioxo-2,3-dihydro-1H-purin-6(7H)-one |
2487-40-3 | 95% | 5g |
$168.72 | 2023-09-02 | |
| Alichem | A449040710-10g |
2-Thioxo-2,3-dihydro-1H-purin-6(7H)-one |
2487-40-3 | 95% | 10g |
$246.44 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162771-1G |
2-Mercapto-1,9-dihydro-6H-purin-6-one |
2487-40-3 | 95% | 1g |
¥599.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162771-200mg |
2-Thioxanthine |
2487-40-3 | >80.0%(HPLC) | 200mg |
￥169.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162771-5G |
2-Mercapto-1,9-dihydro-6H-purin-6-one |
2487-40-3 | 95% | 5g |
¥2599.90 | 2023-08-31 | |
| TRC | B481458-10mg |
2-Mercapto-1,9-dihydro-6H-purin-6-one |
2487-40-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B481458-50mg |
2-Mercapto-1,9-dihydro-6H-purin-6-one |
2487-40-3 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B481458-100mg |
2-Mercapto-1,9-dihydro-6H-purin-6-one |
2487-40-3 | 100mg |
$ 80.00 | 2022-06-07 |
2-Mercapto-1,9-dihydro-6H-purin-6-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2487-40-3)2-Mercapto-1,9-dihydro-6H-purin-6-one
Order Number:A817528
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:07
Price ($):244.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2487-40-3)2-Thioxanthine
Order Number:1635835
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2487-40-3)2-硫代黄嘌呤
Order Number:LE1635835
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
2-Mercapto-1,9-dihydro-6H-purin-6-one Related Literature
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1. Tautomerism, ionisation, and methylation of 2-(methylthio)- and 2,8-bis(methylthio)-hypoxanthinesUri Reichman,Felix Bergmann,Dov Lichtenberg J. Chem. Soc. Perkin Trans. 1 1973 2647
-
Christos Gournas,Ioannis Papageorgiou,George Diallinas Mol. BioSyst. 2008 4 404
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A. I. Al-Mosawi,J. N. Miller,J. W. Bridges Analyst 1980 105 448
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P. D. Griffiths,J. D. Baty,Vincent Mark,J. N. Miller,Alan S. McLelland,J. M. Ottaway Proc. Anal. Div. Chem. Soc. 1979 16 50
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5. Electrophilic and nucleophilic substitution reactions of 8-pyridyl- and 8-(1-methylpyridino)-purinesF. Bergmann,M. Rashi J. Chem. Soc. C 1969 1831
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